![molecular formula C13H14F3N3O4 B3979227 N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline](/img/structure/B3979227.png)
N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline
Overview
Description
N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline, also known as MTX-211, is a synthetic compound used in scientific research. It belongs to the class of anilines and is known for its potential as a therapeutic agent in cancer treatment.
Mechanism of Action
N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline works by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is involved in the stabilization and folding of other proteins. By inhibiting HSP90, this compound disrupts the function of various proteins involved in cancer cell growth and survival.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and reduce the expression of various proteins involved in cancer cell growth and survival. Additionally, this compound has been found to have minimal toxicity in normal cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline in lab experiments is its specificity for HSP90, which allows for targeted inhibition of cancer cell growth. However, one limitation is the potential for off-target effects, which may affect the function of other proteins.
Future Directions
There are several future directions for research involving N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline. One potential area of study is the development of combination therapies involving this compound and other cancer drugs. Additionally, further research is needed to determine the optimal dosage and administration of this compound in cancer treatment. Finally, the potential use of this compound in other diseases, such as neurodegenerative disorders, should be explored.
Conclusion
In conclusion, this compound is a synthetic compound with potential as a therapeutic agent in cancer treatment. Its specificity for HSP90 allows for targeted inhibition of cancer cell growth, and it has minimal toxicity in normal cells. Further research is needed to determine the optimal use of this compound in cancer treatment and to explore its potential use in other diseases.
Scientific Research Applications
N-[2-(4-morpholinyl)-2-oxoethyl]-2-nitro-4-(trifluoromethyl)aniline has been extensively studied for its potential as a therapeutic agent in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and prostate cancer cells. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-morpholin-4-yl-2-[2-nitro-4-(trifluoromethyl)anilino]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3N3O4/c14-13(15,16)9-1-2-10(11(7-9)19(21)22)17-8-12(20)18-3-5-23-6-4-18/h1-2,7,17H,3-6,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOXACEAEXXQZAL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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